Cas no 923025-95-0 (1,4-Benzenediol, 2-methoxy-5-methyl-3-[(1E)-2-phenylethenyl]-)

• Product Name: 1,4-Benzenediol, 2-methoxy-5-methyl-3-[(1E)-2-phenylethenyl]-
• CAS No: 923025-95-0
• MF: C₁₆H₁₆O₃
• MW: 256.296444892883
• CID: 738616
• PubChem ID: 71445998
• Update Time: 2025-04-19

1,4-Benzenediol, 2-methoxy-5-methyl-3-[(1E)-2-phenylethenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol, 2-methoxy-5-methyl-3-[(1E)-2-phenylethenyl]-
• 2-methoxy-5-methyl-3-(2-phenylethenyl)benzene-1,4-diol
• DTXSID60854506
• 923025-95-0

• Inchi： 1S/C16H16O3/c1-11-10-14(17)16(19-2)13(15(11)18)9-8-12-6-4-3-5-7-12/h3-10,17-18H,1-2H3
• InChI Key： QRILYEWUGJRNPL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C)=C(C=1C=CC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 256.109944368g/mol
• Monoisotopic Mass: 256.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 49.7Ų